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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027

Application Notes and Protocols: 1-
Methoxypentane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-
Methoxypentane (CAS No. 628-80-8), a colorless liquid with a fruity, ethereal odor.[1] It is
imperative that all personnel handling this chemical are thoroughly familiar with these protocols
and the associated Safety Data Sheet (SDS).

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-
Methoxypentane.
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Property Value Source(s)
Molecular Formula CeH140 [1112][3]
Molecular Weight 102.17 g/mol [2]
Appearance Colorless liquid [1]

Boiling Point 98.85 - 99.4 °C at 760 mmHg [1112]

Flash Point 45°C [1][2]
Density 0.7558 - 0.762 g/cm3 [1112]

Vapor Pressure

44 mmHg at 25 °C

[1]

Melting Point

-105.78 °C (estimate)

[2]

Experimental Protocols
Safe Handling Procedures

Engineering Controls:

inhalation exposure.

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

o Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

o Use explosion-proof electrical equipment and lighting to prevent ignition of flammable

vapors.

e Ground and bond containers and receiving equipment during transfer to prevent static

discharge.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.
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Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.

Respiratory Protection: If working outside a fume hood or in case of a spill, use a NIOSH-
approved respirator with an organic vapor cartridge.

General Hygiene:

Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling 1-Methoxypentane, before
breaks, and at the end of the workday.

Storage Procedures

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition
such as heat, sparks, and open flames.

Store in a designated flammable liquids storage cabinet.

Incompatible Materials: Keep away from strong oxidizing agents.

Spill Cleanup Protocol

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).

Containment: For small spills, use a non-combustible absorbent material like sand, earth, or
vermiculite. Do not use combustible materials such as sawdust.
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» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a sealed, properly labeled container for hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.

» Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as
outlined in section 2.1.

First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[4][5]

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with plenty
of soap and water for at least 15 minutes.[4] If skin irritation occurs, seek medical advice.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][6] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Visualizations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Methoxypentane.
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Caption: Chemical incompatibilities of 1-Methoxypentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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